Cas no 900002-83-7 (N-(4-chlorophenyl)-1-(2,5-dimethoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide)

• Product Name: N-(4-chlorophenyl)-1-(2,5-dimethoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide
• CAS No: 900002-83-7
• MF: C₂₂H₂₂ClN₃O₃
• MW: 411.881384372711
• CID: 5492276
• Update Time: 2025-07-17

N-(4-chlorophenyl)-1-(2,5-dimethoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[1,2-a]pyrazine-2(1H)-carboxamide, N-(4-chlorophenyl)-1-(2,5-dimethoxyphenyl)-3,4-dihydro-
• N-(4-chlorophenyl)-1-(2,5-dimethoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide

• Inchi： 1S/C22H22ClN3O3/c1-28-17-9-10-20(29-2)18(14-17)21-19-4-3-11-25(19)12-13-26(21)22(27)24-16-7-5-15(23)6-8-16/h3-11,14,21H,12-13H2,1-2H3,(H,24,27)
• InChI Key： GCFCMIIQMKNBFS-UHFFFAOYSA-N
• SMILES： C12=CC=CN1CCN(C(NC1=CC=C(Cl)C=C1)=O)C2C1=CC(OC)=CC=C1OC

Additional information on N-(4-chlorophenyl)-1-(2,5-dimethoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide

Comprehensive Analysis of N-(4-chlorophenyl)-1-(2,5-dimethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide (CAS 900002-83-7)

The compound N-(4-chlorophenyl)-1-(2,5-dimethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide (CAS 900002-83-7) is a structurally complex molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique pyrrolo[1,2-a]pyrazine core, combined with 4-chlorophenyl and 2,5-dimethoxyphenyl substituents, makes it a promising candidate for various applications in medicinal chemistry. Researchers are particularly interested in its potential as a modulator of specific biological pathways, which aligns with current trends in targeted drug discovery.

One of the most searched questions regarding this compound is: "What are the biological activities of N-(4-chlorophenyl)-1-(2,5-dimethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide?" Preliminary studies suggest that its carboxamide moiety and aromatic rings contribute to its ability to interact with enzymes and receptors. This has led to investigations into its potential as a lead compound for developing novel therapeutics, especially in areas like neurology and oncology, where precision medicine is a hot topic.

The synthesis of CAS 900002-83-7 involves multi-step organic reactions, with the pyrrolo[1,2-a]pyrazine scaffold being constructed through cyclization strategies. Chemists often search for "synthetic routes for N-(4-chlorophenyl)-1-(2,5-dimethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide", highlighting the demand for efficient and scalable methodologies. Recent advancements in green chemistry have also influenced its production, with researchers exploring catalytic methods to reduce waste and improve yields.

Another trending topic is the physicochemical properties of this compound. Its lipophilicity, influenced by the chlorophenyl and dimethoxyphenyl groups, affects its bioavailability and pharmacokinetics. These properties are critical for drug development, as they determine how the compound behaves in biological systems. Questions like "How soluble is N-(4-chlorophenyl)-1-(2,5-dimethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide in water?" are frequently asked in academic and industrial forums.

In addition to its potential therapeutic applications, CAS 900002-83-7 is also studied for its structure-activity relationship (SAR). Modifications to its carboxamide or aromatic regions can significantly alter its biological profile. This has led to a surge in publications exploring derivatives of this compound, addressing queries such as "What are the latest SAR studies on pyrrolo[1,2-a]pyrazine derivatives?". Such research is vital for optimizing efficacy and minimizing side effects in drug candidates.

The safety profile of N-(4-chlorophenyl)-1-(2,5-dimethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide is another area of interest. While it is not classified as hazardous, thorough toxicological assessments are essential for its potential use in humans. Searches like "Is CAS 900002-83-7 safe for in vivo studies?" reflect the scientific community's commitment to responsible research practices.

Finally, the compound's role in high-throughput screening (HTS) campaigns cannot be overlooked. Its unique structure makes it a valuable probe for identifying new drug targets, particularly in the era of artificial intelligence-driven drug discovery. As the pharmaceutical industry increasingly adopts machine learning and computational modeling, compounds like CAS 900002-83-7 are likely to play a pivotal role in accelerating the development of next-generation therapies.

In summary, N-(4-chlorophenyl)-1-(2,5-dimethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide represents a fascinating intersection of chemistry and biology. Its multifaceted applications, from drug discovery to biochemical research, underscore its importance in modern science. As research continues to unfold, this compound is poised to remain a key player in advancing our understanding of complex biological systems and therapeutic interventions.